Cas no 1019507-59-5 (1-(4-chlorophenyl)propyl(cyclopropylmethyl)amine)

• Product Name: 1-(4-chlorophenyl)propyl(cyclopropylmethyl)amine
• CAS No: 1019507-59-5
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 5205156
• PubChem ID: 43190689
• Update Time: 2025-05-19

1-(4-chlorophenyl)propyl(cyclopropylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-chloro-N-(cyclopropylmethyl)-α-ethyl-
• 1-(4-chlorophenyl)propyl(cyclopropylmethyl)amine

• Inchi： 1S/C13H18ClN/c1-2-13(15-9-10-3-4-10)11-5-7-12(14)8-6-11/h5-8,10,13,15H,2-4,9H2,1H3
• InChI Key： CPVBTLZFGLODTN-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1)(CC)NCC1CC1

Additional information on 1-(4-chlorophenyl)propyl(cyclopropylmethyl)amine

Comprehensive Overview of 1-(4-chlorophenyl)propyl(cyclopropylmethyl)amine (CAS No. 1019507-59-5): Properties, Applications, and Research Insights

1-(4-chlorophenyl)propyl(cyclopropylmethyl)amine (CAS No. 1019507-59-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This molecule combines a 4-chlorophenyl group with a cyclopropylmethyl amine moiety, creating a scaffold of interest for drug discovery and material science. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of novel CNS-targeting agents and enzyme modulators.

The compound's molecular structure (C13H18ClN) offers distinct physicochemical properties, including moderate lipophilicity (LogP ~2.8) and a molecular weight of 223.74 g/mol. These characteristics make it valuable for medicinal chemistry optimization, where scientists frequently modify the amine functionality or aromatic substitution patterns to fine-tune biological activity. Recent patent literature suggests applications in developing neurotransmitter reuptake inhibitors, though specific therapeutic indications remain under investigation.

From a synthetic chemistry perspective, 1019507-59-5 demonstrates interesting reactivity patterns. The cyclopropylmethyl group introduces ring strain that can influence reaction pathways, while the chlorophenyl moiety provides sites for further functionalization via cross-coupling reactions. These features align with current trends in fragment-based drug design, where researchers seek structurally diverse cores for library development. The compound's stability under physiological conditions (pH 7.4, 37°C) has been confirmed in preliminary studies, supporting its potential as a pharmacophore candidate.

Analytical characterization of 1-(4-chlorophenyl)propyl(cyclopropylmethyl)amine typically involves LC-MS (showing [M+H]+ peak at m/z 224.1) and ¹H NMR (characteristic signals at δ 0.2-0.5 ppm for cyclopropyl protons). Purity assessment via HPLC generally exceeds 95% for research-grade material, with chromatographic methods optimized using C18 reverse-phase columns and acetonitrile/water mobile phases. These analytical protocols meet the growing demand for high-quality reference standards in pharmaceutical R&D.

Emerging applications explore the compound's role in bioconjugation chemistry, where its amine group serves as an attachment point for fluorescent probes or targeting ligands. This aligns with industry interest in theranostic agents that combine diagnostic and therapeutic functions. Additionally, computational studies predict favorable blood-brain barrier permeability, making it a candidate for neuropharmaceutical development – a particularly active research area given current societal focus on neurological health and cognitive disorders.

Environmental and safety profiles of CAS 1019507-59-5 are consistent with standard laboratory chemicals, requiring typical organic compound handling precautions. The compound's structure-activity relationships continue to be investigated through SAR studies, with particular attention to how the chloro substitution and cyclopropyl geometry influence molecular interactions. These investigations contribute valuable data to the expanding field of structure-based drug design methodologies.

The commercial availability of 1-(4-chlorophenyl)propyl(cyclopropylmethyl)amine from specialty chemical suppliers has increased in recent years, reflecting growing research demand. Current pricing trends indicate it remains a premium research chemical, with costs influenced by synthesis complexity and purification requirements. Storage recommendations typically suggest argon atmosphere protection at -20°C for long-term stability, following best practices for amine-containing compounds.

Future research directions may explore the compound's utility in catalysis (as a ligand precursor) or polymer chemistry (as a monomer building block). Its structural features also make it a candidate for developing metal-organic frameworks (MOFs) – an area receiving significant attention for gas storage and separation technologies. These potential applications position 1019507-59-5 as a versatile intermediate in both life sciences and materials science domains.